3-Chloro-4-propylaniline
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
3-Chloro-4-propylaniline is a substituted aniline derivative featuring a chlorine atom at the 3-position and a propyl group at the 4-position of the benzene ring. Substituted anilines are critical intermediates in organic synthesis, with substituents influencing reactivity, solubility, and biological activity.
Properties
Molecular Formula |
C9H12ClN |
|---|---|
Molecular Weight |
169.65 g/mol |
IUPAC Name |
3-chloro-4-propylaniline |
InChI |
InChI=1S/C9H12ClN/c1-2-3-7-4-5-8(11)6-9(7)10/h4-6H,2-3,11H2,1H3 |
InChI Key |
UMVPRJXTJZVUOX-UHFFFAOYSA-N |
Canonical SMILES |
CCCC1=C(C=C(C=C1)N)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations:
- Substituent Effects : The propyl group in 3-Chloro-4-propylaniline likely enhances lipophilicity compared to fluoro or cyclopropylmethyl analogs, impacting solubility and bioavailability.
- Molecular Weight: Bulkier substituents (e.g., phenoxy-isopropyl in ) increase molecular weight, affecting diffusion rates and thermal stability.
- Hazards : Compounds like 4-Chloro-N-(cyclopropylmethyl)aniline require stringent safety measures due to toxicity risks , whereas biphenyl derivatives may pose environmental persistence concerns .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
